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Compound of Interest

Compound Name: Isradipine

Cat. No.: B148454 Get Quote

Essential Safety and Handling Guide for
Isradipine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Isradipine, a dihydropyridine calcium channel

blocker.

Hazard Identification and Personal Protective
Equipment
Isradipine presents several hazards that necessitate the use of appropriate personal

protective equipment (PPE). The compound is classified as toxic if swallowed, causes serious

eye irritation, and is very toxic to aquatic life with long-lasting effects.[1][2][3]

Summary of Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b148454?utm_src=pdf-interest
https://www.benchchem.com/product/b148454?utm_src=pdf-body
https://www.benchchem.com/product/b148454?utm_src=pdf-body
https://www.chemicalbook.com/msds/isradipine.pdf
https://dcchemicals.com/msds/MSDS_DC8772.html
https://cdn.caymanchem.com/cdn/msds/17536m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification

H301: Toxic if swallowed Acute Toxicity, Oral (Category 3)

H319: Causes serious eye irritation
Serious Eye Damage/Eye Irritation (Category

2A)

H372: Causes damage to organs through

prolonged or repeated exposure

Specific Target Organ Toxicity - Repeated

Exposure (Category 1)

H410: Very toxic to aquatic life with long lasting

effects

Hazardous to the Aquatic Environment, Acute

Hazard (Category 1) and Chronic Hazard

(Category 1)

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Isradipine, the following PPE is mandatory:

PPE Item Specification

Eye Protection
Safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US).[2][4]

Hand Protection
Protective gloves. Gloves must be inspected

prior to use.[2][4]

Skin and Body Protection Impervious clothing, such as a lab coat.[2]

Respiratory Protection

A suitable respirator should be used if dust is

generated and ventilation is inadequate.[2]

Ensure adequate ventilation.[2][5]

Operational Plan for Handling and Disposal
A clear, step-by-step plan is crucial for the safe handling and disposal of Isradipine.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a tightly sealed container in a cool, well-ventilated area.[2]

Keep it away from direct sunlight and sources of ignition.[2]

Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[2][6]

Step 2: Handling and Preparation of Solutions

All handling should be performed in a designated area, preferably in a chemical fume hood

to avoid inhalation of dust or aerosols.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Isradipine is practically insoluble in water but soluble in ethanol, acetone, chloroform, and

methylene chloride.[7][8]

Step 3: Accidental Release Measures

In case of a spill, evacuate personnel to a safe area.[5]

Use full personal protective equipment.[5]

Avoid breathing dust or vapors.[5]

Prevent further leakage or spillage if safe to do so.[5]

Collect the spillage and dispose of it as hazardous waste.[2]

Keep the product away from drains and water courses.[2][5]

Step 4: First Aid Measures

If Swallowed: Get emergency medical help immediately.[9] Rinse mouth.[2][9] Do NOT

induce vomiting.[5]
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If in Eyes: Rinse cautiously with water for several minutes.[9] Remove contact lenses, if

present and easy to do. Continue rinsing.[9] Promptly call a physician.[2][5]

On Skin: Rinse skin thoroughly with large amounts of water.[2][5] Remove contaminated

clothing and shoes and call a physician.[2][5]

If Inhaled: Immediately relocate the person to fresh air.[2][5] If breathing is difficult, give

cardiopulmonary resuscitation (CPR).[5]

Step 5: Disposal Plan

Dispose of the substance and its container in accordance with all applicable country, federal,

state, and local regulations.[2]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Do not dispose of it with household trash or flush it down the toilet unless specifically

instructed to do so.[10][11]

For disposal of unused medicine, it is recommended to use a drug take-back program if

available.[10] If not, the medicine can be mixed with an unappealing substance like dirt or cat

litter, placed in a sealed plastic bag, and then thrown in the household trash.[10][11]

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for Isradipine.

Species
Route of
Administration

Lethal Dose (LD50)
/ Lethal
Concentration
(LC50)

Reference

Mice Oral > 200 mg/kg [7][12]

Rabbits Oral ~ 50 mg/kg [7][12]

Rats Oral > 2000 mg/kg [7][12]
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Isradipine Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Isradipine.
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Isradipine Handling and Disposal Workflow

Handling Protocol

Contingency Plans

Disposal Protocol

Receiving and Storage
- Inspect container

- Store at recommended temperature

Preparation
- Use chemical fume hood
- Wear appropriate PPE

Proceed to use

Active Handling
- Avoid contact and inhalation

- No eating, drinking, or smoking

Decontamination
- Wash hands thoroughly

- Clean work surfaces

Waste Collection
- Collect in labeled, sealed containers

Generate waste

Generate waste

Accidental Spill

First Aid Measures
- Follow SDS guidelines

Personal Exposure

Final Disposal
- Use licensed hazardous waste disposal service

- Follow all regulations

Dispose of contaminated materials

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Isradipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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